Cas no 79413-93-7 (Oxirane, (2-bromoethyl)-, (2R)- (9CI))

• Product Name: Oxirane, (2-bromoethyl)-, (2R)- (9CI)
• CAS No: 79413-93-7
• MF: C₄H₇BrO
• MW: 151.001780748367
• CID: 562646
• PubChem ID: 12442452
• Update Time: 2025-05-20

Oxirane, (2-bromoethyl)-, (2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxirane, (2-bromoethyl)-, (2R)- (9CI)
• Oxirane, (2-bromoethyl)-, (R)-
• (2R)-2-(2-bromoethyl)oxirane
• (R)-1,2-EPOXY-4-BROMOBUTANE
• (R)-4-BROMO-1,2-EPOXYBUTANE
• SCHEMBL3895717
• A937679
• (R)-2-(2-Bromoethyl)oxirane
• MFCD02262078
• Oxirane,(2-bromoethyl)-,(2R)-(9ci)
• 79413-93-7
• DTXSID00498448

• Inchi： 1S/C4H7BrO/c5-2-1-4-3-6-4/h4H,1-3H2/t4-/m1/s1
• InChI Key： ZKODPGZNBMIZFX-SCSAIBSYSA-N
• SMILES： BrCC[C@@H]1CO1

Computed Properties

• Exact Mass: 149.96800
• Monoisotopic Mass: 149.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53000
• LogP: 1.17020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on Oxirane, (2-bromoethyl)-, (2R)- (9CI)

Recent Advances in the Study of Oxirane, (2-bromoethyl)-, (2R)- (9CI) (CAS: 79413-93-7): A Comprehensive Research Brief

Oxirane, (2-bromoethyl)-, (2R)- (9CI) (CAS: 79413-93-7) is a chiral epoxide compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This research brief aims to provide an up-to-date overview of the latest studies involving this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of Oxirane, (2-bromoethyl)-, (2R)- (9CI) as a key intermediate in the synthesis of biologically active molecules. Its chiral nature makes it particularly valuable for the construction of enantiomerically pure compounds, which are crucial in the development of pharmaceuticals with improved efficacy and reduced side effects. For instance, researchers have utilized this compound in the synthesis of novel β-lactam antibiotics, demonstrating its potential in addressing antibiotic resistance. The compound's reactivity with nucleophiles, such as amines and thiols, has also been exploited to design targeted drug delivery systems.

In addition to its synthetic utility, Oxirane, (2-bromoethyl)-, (2R)- (9CI) has been investigated for its direct biological effects. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the alkylation of critical cellular proteins, leading to apoptosis. These findings suggest that further exploration of this compound's therapeutic potential is warranted.

Another area of interest is the compound's application in polymer chemistry. Researchers have successfully incorporated Oxirane, (2-bromoethyl)-, (2R)- (9CI) into biodegradable polymers, which show promise for use in controlled drug release systems. The bromoethyl group provides a handle for further functionalization, enabling the attachment of targeting ligands or other bioactive molecules. This approach has been particularly effective in the development of polymers for site-specific drug delivery, minimizing off-target effects.

Despite these advancements, challenges remain in the large-scale production and purification of Oxirane, (2-bromoethyl)-, (2R)- (9CI). Recent efforts have focused on optimizing synthetic routes to improve yield and enantiomeric purity. For example, a 2024 study in Organic Process Research & Development described a novel catalytic system that significantly enhances the efficiency of the epoxidation step, reducing the need for costly chiral auxiliaries. Such innovations are critical for making this compound more accessible for industrial applications.

In conclusion, Oxirane, (2-bromoethyl)-, (2R)- (9CI) (CAS: 79413-93-7) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility in synthesis, coupled with its emerging biological activities, positions it as a valuable tool for drug discovery and development. Future research should focus on expanding its therapeutic applications and addressing the remaining challenges in its production. This brief underscores the importance of ongoing investigation into this compound and its derivatives.